Cas no 622386-07-6 (Tert-butyl 4-(pyrazin-2-yl)piperazine-1-carboxylate)

Tert-butyl 4-(pyrazin-2-yl)piperazine-1-carboxylate structure
622386-07-6 structure
Product Name:Tert-butyl 4-(pyrazin-2-yl)piperazine-1-carboxylate
CAS No:622386-07-6
MF:C13H20N4O2
MW:264.323502540588
CID:2197310
PubChem ID:21069279
Update Time:2025-04-21

Tert-butyl 4-(pyrazin-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 4-(pyrazin-2-yl)piperazine-1-carboxylate
    • tert-butyl 4-(pyrazin-2-yl)piperazine-1-carboxylate;
    • 622386-07-6
    • SCHEMBL12964697
    • DB-335703
    • AKOS009103827
    • KUIUUMNWANUECJ-UHFFFAOYSA-N
    • Inchi: 1S/C13H20N4O2/c1-13(2,3)19-12(18)17-8-6-16(7-9-17)11-10-14-4-5-15-11/h4-5,10H,6-9H2,1-3H3
    • InChI Key: KUIUUMNWANUECJ-UHFFFAOYSA-N
    • SMILES: O(C(N1CCN(C2C=NC=CN=2)CC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 264.15900
  • Monoisotopic Mass: 264.15862589Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • PSA: 58.56000
  • LogP: 1.53660
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